Cas no 106656-47-7 (4-chloro-6,7-dimethoxy-9H-pyrimido[4,5-b]indole)

• Product Name: 4-chloro-6,7-dimethoxy-9H-pyrimido[4,5-b]indole
• CAS No: 106656-47-7
• MF: C₁₂H₁₀ClN₃O₂
• MW: 263.679701328278
• CID: 1177893
• Update Time: 2024-08-05

4-chloro-6,7-dimethoxy-9H-pyrimido[4,5-b]indole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6,7-dimethoxy-9H-pyrimido[4,5-b]indole

• Inchi： 1S/C12H10ClN3O2/c1-17-8-3-6-7(4-9(8)18-2)16-12-10(6)11(13)14-5-15-12/h3-5H,1-2H3,(H,14,15,16)
• InChI Key： DJEHYLVMWCPRFJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C(OC)=C2)C2=C(Cl)N=CN=C12

Computed Properties

• Exact Mass: 263.0463

Experimental Properties

• Density: 1.445±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: >300 °C
• Boiling Point: 461.2±40.0 °C(Predicted)
• PSA: 60.03
• pka: 11.26±0.50(Predicted)